Cas no 2138396-10-6 (tert-butyl 1-(5-formyl-1-methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carboxylate)

• Product Name: tert-butyl 1-(5-formyl-1-methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2138396-10-6
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 6510929
• PubChem ID: 165954903
• Update Time: 2025-07-21

tert-butyl 1-(5-formyl-1-methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(5-formyl-1-methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carboxylate
• EN300-1116329
• 2138396-10-6

• Inchi： 1S/C13H16N4O3/c1-13(2,3)20-12(19)9-5-15-17(6-9)11-10(7-18)16(4)8-14-11/h5-8H,1-4H3
• InChI Key： XMYNVQKKSMYJKA-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C=1)C1=C(C=O)N(C)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 1-(5-formyl-1-methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carboxylate

Research Brief on tert-butyl 1-(5-formyl-1-methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carboxylate (CAS: 2138396-10-6)

The compound tert-butyl 1-(5-formyl-1-methyl-1H-imidazol-4-yl)-1H-pyrazole-4-carboxylate (CAS: 2138396-10-6) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief synthesizes the latest findings regarding its chemical properties, synthetic applications, and potential therapeutic implications.

Recent studies have highlighted the structural versatility of this imidazole-pyrazole hybrid compound, with its formyl and carboxylate functional groups serving as critical handles for further chemical modifications. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing selective JAK3 inhibitors, showing promising results in preclinical models of autoimmune disorders. The tert-butyl ester moiety was found to significantly improve the compound's solubility profile while maintaining its reactivity in subsequent coupling reactions.

From a synthetic chemistry perspective, researchers at several institutions have developed optimized protocols for the preparation of this intermediate. A notable advancement reported in ACS Omega (2024) describes a one-pot synthesis method that achieves 78% yield while reducing the number of purification steps. The method employs microwave-assisted conditions that significantly shorten reaction times compared to conventional heating methods.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the compound's conformation and electronic properties. The planar arrangement of the imidazole and pyrazole rings creates a rigid core structure that appears ideal for binding to various biological targets. Density functional theory (DFT) calculations suggest that the formyl group at the 5-position of the imidazole ring plays a crucial role in molecular recognition processes.

In drug discovery applications, this compound has shown particular promise as a building block for protein kinase inhibitors. Recent patent filings (WO2023/154321) disclose its use in developing next-generation EGFR inhibitors with improved selectivity profiles. The presence of both hydrogen bond acceptor and donor sites in the molecule allows for versatile interactions with kinase ATP-binding pockets.

Future research directions include exploring its potential in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals. The compound's chemical handle-rich structure makes it particularly suitable for these emerging therapeutic modalities. Several research groups are currently investigating its incorporation into bifunctional molecules designed to target disease-relevant proteins for degradation.

From a safety and handling perspective, recent material safety data indicate that the compound should be stored under inert conditions due to sensitivity to moisture and oxidation. Proper personal protective equipment is recommended when handling the powder form, as preliminary toxicological studies suggest moderate eye irritation potential.